1-(6-nitro-1,3-benzodioxol-5-yl)-1H-imidazole
Overview
Description
The compound “1-(6-Nitro-1,3-benzodioxol-5-yl)ethanone” has a CAS Number of 56136-84-6 and a molecular weight of 209.16 . Another similar compound is “1-(6-Nitrobenzo[d][1,3]dioxol-5-yl)ethanol” with a CAS Number of 159873-64-0 and a molecular weight of 211.17 .
Molecular Structure Analysis
The InChI code for “1-(6-Nitro-1,3-benzodioxol-5-yl)ethanone” is 1S/C9H7NO5/c1-5(11)6-2-8-9(15-4-14-8)3-7(6)10(12)13/h2-3H,4H2,1H3 . For “1-(6-Nitrobenzo[d][1,3]dioxol-5-yl)ethanol”, the InChI code is 1S/C9H9NO5/c1-5(11)6-2-8-9(15-4-14-8)3-7(6)10(12)13/h2-3,5,11H,4H2,1H3 .
Physical And Chemical Properties Analysis
The physical state of “1-(6-Nitro-1,3-benzodioxol-5-yl)ethanone” at 20°C is solid . The same applies to "1-(6-Nitrobenzo[d][1,3]dioxol-5-yl)ethanol" . Both compounds are light sensitive .
Scientific Research Applications
Coordination Chemistry and Crystal Structures
Research has explored the synthesis and characterization of coordination polymers incorporating nitroimidazole derivatives. For instance, two new complexes with 4-nitrophthalic acid and bis(imidazol) ligands were synthesized, showcasing unique network structures and potential for supramolecular assembly through hydrogen bonds and π-π stacking interactions. These studies illuminate the structural diversity and potential application of nitroimidazole derivatives in designing new materials with desirable properties (Li et al., 2019).
Antimicrobial and Antitubercular Activity
Nitroimidazole derivatives have been extensively investigated for their antimicrobial and antitubercular activities. For example, certain 5-nitroimidazole derivatives demonstrated potent activity against Mycobacterium tuberculosis, underscoring their potential as antitubercular agents (Kim et al., 2009). Another study on novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazole derivatives revealed significant antibacterial and antifungal activities, highlighting the versatility of nitroimidazole frameworks in developing new antimicrobials (Lamani et al., 2009).
Synthesis of Novel Compounds
Nitroimidazole derivatives serve as key intermediates in synthesizing a wide array of compounds with potential biological and chemical applications. Research includes the synthesis of nitrogen-rich imidazole, 1,2,4-triazole, and tetrazole-based compounds for their potential applications in nitrogen-rich gas generators, demonstrating the structural versatility and reactivity of nitroimidazole derivatives (Srinivas et al., 2014). Another study focused on synthesizing benzimidazoles containing piperazine or morpholine skeletons, acting as glucosidase inhibitors with antioxidant activity, showcasing the therapeutic potential of nitroimidazole-derived benzimidazoles (Özil et al., 2018).
Safety and Hazards
properties
IUPAC Name |
1-(6-nitro-1,3-benzodioxol-5-yl)imidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3O4/c14-13(15)8-4-10-9(16-6-17-10)3-7(8)12-2-1-11-5-12/h1-5H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBBZTWZMOGNBAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)N3C=CN=C3)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-nitro-1,3-benzodioxol-5-yl)-1H-imidazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
